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Compound of Interest

Compound Name: Simvastatin-d11

Cat. No.: B15145395 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the material safety and

properties of Simvastatin-d11. The following sections detail its chemical and physical

characteristics, safe handling protocols, and toxicological profile, with a focus on presenting

quantitative data in a clear and accessible format for laboratory and research professionals.

Chemical and Physical Properties
Simvastatin-d11 is the deuterated form of Simvastatin, a well-established HMG-CoA

reductase inhibitor used to lower cholesterol.[1][2] The inclusion of eleven deuterium atoms in

the 2,2-dimethylbutyrate side chain makes it a valuable internal standard for pharmacokinetic

and metabolic studies.[1] While its biological activity is expected to be similar to that of

Simvastatin, the isotopic labeling provides a distinct mass for analytical purposes.

The key physicochemical properties of Simvastatin-d11 are summarized in the table below. It

is important to note that due to the nature of deuterated compounds, some data is based on

the non-labeled Simvastatin, as their macroscopic chemical properties are nearly identical.
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Property Value Reference

Chemical Formula C25H27D11O5 [3]

CAS Number 1002347-74-1 [3]

Molecular Weight 429.634 g/mol [4][5]

Accurate Mass 429.341 [4][5]

Appearance White to off-white solid [3][6]

Melting Point 127 - 132 °C (261 - 270 °F) [3][6]

Solubility

Practically insoluble in water.

Freely soluble in chloroform,

methanol, and ethanol.

[7]

log Pow (Octanol/Water) 4.68 [3]

Toxicological Information
The toxicological data for Simvastatin-d11 is primarily extrapolated from studies on

Simvastatin. The deuterated form is not expected to present new toxicological risks.

Simvastatin may cause skin irritation and potential harm to breast-fed children.
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Endpoint Data Species Reference

Acute Oral Toxicity

(LD50)
4,438 mg/kg Rat [3]

Acute Oral Toxicity

(LD50)
3,800 mg/kg Mouse [8]

Carcinogenicity

No component of this

product present at

levels greater than or

equal to 0.1% is

identified as a

probable, possible or

confirmed human

carcinogen by IARC

or ACGIH.

N/A [3]

Mutagenic Effects No data available N/A [3]

Teratogenic Effects No data available N/A [3]

Experimental Protocols: Safe Handling and Storage
Given the potential hazards, adherence to strict safety protocols is mandatory when handling

Simvastatin-d11. The following workflow outlines the essential steps for safe handling in a

research environment.
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Safe Handling Workflow for Simvastatin-d11

Detailed Methodologies:

Engineering Controls: All handling of Simvastatin-d11 powder should be conducted in a

certified laboratory fume hood or other ventilated enclosure to minimize inhalation exposure.

[3]

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety glasses with side-shields are required.[3]

Hand Protection: Chemically resistant gloves (e.g., nitrile) should be worn. Gloves must be

inspected prior to use and disposed of properly after handling.[3]

Body Protection: A lab coat or other protective clothing is necessary to prevent skin

contact.[3]
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Handling Procedures:

Avoid the formation of dust and aerosols during weighing and transfer.[3]

Use appropriate tools (e.g., spatulas) to handle the solid material.

For dissolution, add the solvent to the solid slowly to prevent splashing.

Storage: Simvastatin-d11 should be stored frozen in a tightly sealed container to maintain

its stability.[3]

Disposal: All waste materials, including contaminated PPE and empty containers, should be

disposed of as hazardous chemical waste in accordance with local, state, and federal

regulations.[6]

Stability and Reactivity
Simvastatin-d11 is stable under recommended storage conditions.[3] However, it is

incompatible with strong oxidizing agents.[3] Hazardous decomposition products formed under

fire conditions include carbon oxides.[3]

First-Aid Measures
In the event of exposure to Simvastatin-d11, the following first-aid measures should be taken

immediately:
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Exposure Route First-Aid Procedure Reference

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. Seek medical

attention.

[6]

Skin Contact

Immediately wash the affected

area with soap and plenty of

water for at least 15 minutes.

Remove contaminated

clothing. Seek medical

attention if irritation persists.

[6]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

Seek medical attention if

irritation persists.

[6]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Seek

immediate medical attention.

[9]

This guide is intended to provide comprehensive safety and handling information for

Simvastatin-d11 in a research setting. It is crucial for all personnel to be familiar with this

information and to adhere to all institutional and regulatory safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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